Cas no 2138384-68-4 (1-(thiolan-2-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-(thiolan-2-yl)methyl-1H-pyrazol-4-amine
• CAS No: 2138384-68-4
• MF: C₈H₁₃N₃S
• MW: 183.273919820786
• CID: 5808017
• PubChem ID: 165848609
• Update Time: 2025-06-26

1-(thiolan-2-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(thiolan-2-yl)methyl-1H-pyrazol-4-amine
• 1-[(thiolan-2-yl)methyl]-1H-pyrazol-4-amine
• EN300-1111320
• 2138384-68-4

• Inchi： 1S/C8H13N3S/c9-7-4-10-11(5-7)6-8-2-1-3-12-8/h4-5,8H,1-3,6,9H2
• InChI Key： XBNCOCVSMGGEKI-UHFFFAOYSA-N
• SMILES： S1CCCC1CN1C=C(C=N1)N

Computed Properties

• Exact Mass: 183.08301860g/mol
• Monoisotopic Mass: 183.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.1Ų

Additional information on 1-(thiolan-2-yl)methyl-1H-pyrazol-4-amine

1-(Thiolan-2-yl)methyl-1H-pyrazol-4-amine: A Comprehensive Overview

1-(Thiolan-2-yl)methyl-1H-pyrazol-4-amine, with the CAS number 2138384-68-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this intriguing molecule.

The chemical structure of 1-(thiolan-2-yl)methyl-1H-pyrazol-4-amine is noteworthy for its incorporation of a thiolane ring and a pyrazole moiety. The thiolane ring, a six-membered ring containing a sulfur atom, imparts unique chemical and biological properties to the molecule. The pyrazole ring, on the other hand, is a well-known heterocyclic system that has been extensively studied for its diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The synthesis of 1-(thiolan-2-yl)methyl-1H-pyrazol-4-amine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common approach involves the reaction of 2-thiolane carboxylic acid with an appropriate amine to form the intermediate amide, followed by cyclization to form the pyrazole ring. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of biological activity, 1-(thiolan-2-yl)methyl-1H-pyrazol-4-amine has demonstrated significant potential in various therapeutic areas. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response pathway. Additionally, it has been reported to possess neuroprotective properties, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacological profile of 1-(thiolan-2-yl)methyl-1H-pyrazol-4-amine has also been extensively investigated. Preclinical studies have demonstrated its favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further development as a therapeutic agent.

Recent research has also explored the potential of 1-(thiolan-2-yl)methyl-1H-pyrazol-4-amine in combination therapy. For instance, studies have shown that when used in conjunction with other anti-inflammatory drugs, it can enhance therapeutic efficacy while reducing side effects. This synergistic effect opens up new avenues for the treatment of complex diseases where multiple pathways are involved.

In addition to its therapeutic applications, 1-(thiolan-2-yl)methyl-1H-pyrazol-4-amine has also been studied for its potential use in diagnostic imaging. Its unique chemical structure allows it to be labeled with radioisotopes or fluorescent markers, making it useful for non-invasive imaging techniques such as positron emission tomography (PET) and fluorescence imaging. These applications could provide valuable insights into disease progression and treatment response.

The safety profile of 1-(thiolan-2-yl)methyl-1H-pyrazol-4-amine is another critical aspect that has been thoroughly evaluated. Toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-(thiolan-2-yl)methyl-1H-pyrazol-4-amine, CAS number 2138384-68-4, is a promising compound with a wide range of potential applications in medicine and diagnostics. Its unique chemical structure and favorable biological properties make it an exciting area of ongoing research. As more studies are conducted and new findings emerge, it is likely that this compound will play an increasingly important role in the development of novel therapies and diagnostic tools.